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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for 4-Bromo-4'-methoxybiphenyl, including operational and disposal

plans, to ensure the well-being of laboratory personnel and the protection of the environment.

Physicochemical and Hazard Information
4-Bromo-4'-methoxybiphenyl is a combustible solid. While specific occupational exposure

limits have not been established for this compound, it is crucial to handle it with care due to its

potential health effects.

Property Value Reference

Molecular Formula C₁₃H₁₁BrO [1]

Molecular Weight 263.13 g/mol

Appearance Colorless to light yellow crystal

Melting Point 143-145 °C

Solubility

Soluble in organic solvents

(e.g., methanol, ethanol,

dichloromethane), insoluble in

water.

Storage Class 11 (Combustible Solids)
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Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity, Oral वार्निंग H302: Harmful if swallowed[2]

Skin Corrosion/Irritation वार्निंग H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
वार्निंग

H319: Causes serious eye

irritation[2]

Specific target organ toxicity,

single exposure
वार्निंग

H335: May cause respiratory

irritation[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent exposure

through inhalation, skin, or eye contact.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[3]

Body Protection

A flame-resistant lab coat worn

fully buttoned. Long pants and

closed-toe shoes are required.

To protect the skin from

exposure.[4]

Respiratory Protection

All handling of solid 4-Bromo-

4'-methoxybiphenyl should be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved N95

respirator should be used.[4]

To minimize inhalation of dust

and potential respiratory

irritation.
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Adhering to a systematic protocol is crucial for minimizing exposure and preventing accidents.

1. Preparation:

Ensure a certified chemical fume hood is operational and the work area is clean and

uncluttered.

Verify that all required PPE is available and in good condition.

Locate the nearest eyewash station and safety shower before beginning work.

Have appropriate spill containment materials readily accessible.

2. Handling:

Conduct all weighing and transferring of solid 4-Bromo-4'-methoxybiphenyl within a

chemical fume hood to control dust.

Use appropriate tools, such as spatulas and weighing paper, to handle the chemical.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

gloves were worn.

Clean all contaminated surfaces within the fume hood.

Properly remove and dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Disposal Plan
Proper disposal of 4-Bromo-4'-methoxybiphenyl and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection:

Collect all waste containing 4-Bromo-4'-methoxybiphenyl in a designated, clearly labeled,

and sealed container for hazardous waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) guidelines.

Container Management:

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area.

The storage area should be secure and away from incompatible materials, such as strong

oxidizing agents.

Disposal Procedure:

Dispose of the chemical waste through your institution's hazardous waste program.

All disposal activities must comply with local, state, and federal regulations. Under no

circumstances should this chemical be disposed of in standard trash or poured down the

drain.[3]

Emergency Procedures
Spill Response:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation.

Remove Ignition Sources: If the material is near any potential ignition sources, remove them

immediately.

Don PPE: Before addressing the spill, put on the appropriate personal protective equipment.

Contain and Clean: For small solid spills, dampen the material with a suitable solvent like

ethanol to prevent dust generation.[3] Carefully sweep or shovel the dampened material into
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a labeled container for disposal.[3] Use absorbent paper dampened with the solvent to wipe

up any remaining residue.

Decontaminate: Wash the contaminated surface with a suitable solvent, followed by a

thorough washing with soap and water.

Dispose of Cleanup Materials: Seal all contaminated cleanup materials (e.g., absorbent

paper, gloves) in a vapor-tight plastic bag and place it in the hazardous waste container.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Get medical attention if irritation develops.[5]

Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Rinse mouth.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Bromo-4'-methoxybiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 4-Bromo-4'-methoxybiphenyl | C13H11BrO | CID 4034005 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Bromo-4'-methoxybiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277834#personal-protective-equipment-for-
handling-4-bromo-4-methoxybiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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